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Compound of Interest

Compound Name: BMS-986122

Cat. No.: B1667243

Essential Safety and Handling Guide for BMS-
986122

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling the p-opioid receptor positive allosteric modulator, BMS-986122. As
a potent, biologically active research compound, it necessitates careful handling to ensure
personnel safety and experimental integrity. The following guidance is based on available
safety data and general best practices for handling potent small molecules in a laboratory
setting.

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when working
with BMS-986122 to prevent exposure through inhalation, skin, and eye contact. The required
level of PPE varies depending on the specific laboratory activity.
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Laboratory Activity

Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-
rated respirator.Gloves: Double-gloving with
nitrile gloves.Eye Protection: Chemical splash
goggles.Lab Coat: Disposable or dedicated non-
absorbent lab coat.Ventilation: Certified
chemical fume hood or powder containment
hood.

Solution Preparation and Handling

Gloves: Double-gloving with nitrile gloves.Eye
Protection: Chemical splash goggles or face
shield.Lab Coat: Standard laboratory

coat.Ventilation: Chemical fume hood.

In Vitro and Cell-Based Assays

Gloves: Nitrile gloves.Eye Protection: Safety
glasses with side shields.Lab Coat: Standard
laboratory coat.Containment: Class Il biological

safety cabinet for cell culture work.

Operational Plan: Step-by-Step Handling

Procedures

A clear and concise operational plan is critical for the safe management of BMS-986122 within

the laboratory.

Compound Receipt and Storage

 Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

e Log: Document the receipt, quantity, and storage location in the laboratory's chemical

inventory.

o Storage: Store the compound in a dry, dark place at 2-8°C for short-term storage and -20°C

for long-term storage, as recommended by suppliers.
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Preparation of Stock Solutions

e Solubility: BMS-986122 is soluble in DMSO.

e Procedure:
o Ensure all necessary PPE is worn correctly.
o Conduct all solution preparation within a certified chemical fume hood.
o Use dedicated spatulas and glassware to avoid cross-contamination.

o If preparing a stock solution in DMSO, add the solvent to the vial containing the powdered
compound slowly to avoid splashing.

o Cap the vial securely and vortex until the solid is completely dissolved.

General Handling Practices

o Work Area: Designate a specific area for handling BMS-986122 and clearly label it.

e Hand Washing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.

¢ Avoid Contamination: Use dedicated equipment. If not possible, decontaminate equipment
thoroughly after use.

Disposal Plan

Proper disposal of BMS-986122 and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

o Waste Segregation: All disposable materials that have come into contact with BMS-986122,
including pipette tips, tubes, gloves, and lab coats, should be collected in a dedicated, clearly
labeled hazardous waste container.

» Liquid Waste: Unused solutions containing BMS-986122 should be collected in a designated
hazardous liquid waste container. Do not pour down the drain.
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» Disposal Compliance: All waste must be disposed of in accordance with local, state, and
federal regulations for chemical waste. Contact your institution's Environmental Health and
Safety (EHS) department for specific guidance on hazardous waste disposal procedures.

Hazard Information and First Aid

Based on available safety data, BMS-986122 is classified with the GHSO07 pictogram,
indicating it can cause skin and eye irritation.

e Hazard Statements: H319: Causes serious eye irritation.

e Precautionary Statements:

[¢]

P264: Wash skin thoroughly after handling.

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

o

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.
In case of exposure, follow these first aid measures immediately:

o Eye Contact: Flush with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

« Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Safe Handling Workflow
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The following diagram illustrates the key steps for the safe handling of BMS-986122 in a

research laboratory.
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Caption: Workflow for the safe handling of BMS-986122.

Disclaimer: This information is intended for guidance in a research setting and is not a
substitute for a comprehensive Safety Data Sheet (SDS). Always consult the official SDS
provided by the manufacturer before handling any chemical and adhere to your institution's
specific safety protocols.

 To cite this document: BenchChem. [Personal protective equipment for handling BMS-
986122]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667243#personal-protective-equipment-for-
handling-bms-986122]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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